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Compound of Interest |

Compound Name: Benzyltrimethylammonium
CAS No.: 14800-24-9
Cat. No.: B079724
- 7

Executive Summary & Molecule Profile[1]

Benzyltrimethylammonium Chloride (BTMA-CI) is a quaternary ammonium salt (quat) distinct
from the long-chain fatty quats (e.g., Behentrimonium Chloride) typically found in cosmetics.
Unlike its lipophilic cousins, BTMA-CI| possesses a short-chain alkyl structure (C1), rendering it
highly water-soluble and increasing its charge density per unit of mass.

While primarily known as a Phase Transfer Catalyst (PTC) in organic synthesis, its utility in
cosmetics—specifically as a potent antistatic agent and antimicrobial auxiliary—is valuable for
niche high-performance formulations. However, its high electrolyte strength and acute toxicity
profile in pure form require rigorous handling protocols.

Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b079724?utm_src=pdf-interest
https://www.benchchem.com/product/b079724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Specification Formulation Impact
Benzyltrimethylammonium Listed in CosIng (EU) & PCPC
INCI Name _
Chloride us).
CAS No. 56-93-9 Essential for regulatory filing.
] High charge density facilitates
Molecular Weight ~185.7 g/mol ) ) )
rapid electrostatic bonding.
B Excellent for clear aqueous
Solubility > 800 g/L (Water)
systems (toners, sprays).
. Stable across typical cosmetic
pH Stability 3.0-9.0
pH ranges.
) ) Hygroscopic; requires
Appearance White crystalline powder

moisture-controlled storage.

Regulatory & Safety Framework (Go/No-Go
Decision)

CRITICAL WARNING: Pure BTMA-Cl is classified as Acute Tox. 3 (Oral/Dermal) under GHS. It
is significantly more hazardous than standard conditioning quats.

Regulatory Status[2][3][4][5][6][7]
e EU Cosmetics Regulation (1223/2009):
o Preservative Status: BTMA-CI is NOT listed in Annex V. Therefore, it cannot be claimed as

a primary preservative in the EU, although it has antimicrobial properties. It must be
claimed as an antistatic or conditioning agent.

o Restricted Substances: While not explicitly banned in Annex Il, its safety profile
necessitates a robust Safety Assessment (CPSR).

o USA (CIR/FDA): Generally recognized as safe for use in rinse-off products at low
concentrations (typically < 0.1% - 1.0%).
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Handling Protocol

o PPE: Full-face respirator (P3 filter), nitrile gloves (double-gloved recommended), and lab
coat are mandatory during weighing.

e Engineering Controls: Weighing must occur inside a fume hood or powder containment

enclosure.

o Incompatibility: violent reaction with strong oxidizers; precipitation with anionic surfactants
(SLS/SLES).

Mechanism of Action

BTMA-CI functions through Electrostatic Substantivity. Its permanent positive charge (cationic
nitrogen) is attracted to the net-negative charge of damaged keratin (hair/skin) or bacterial cell
membranes.

Pathway Visualization

The following diagram illustrates the competitive adsorption mechanism where BTMA-CI
neutralizes surface static without the "buildup” associated with polymeric quats.
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Caption: BTMA-CI targets anionic sites on keratin and microbes via electrostatic attraction,
delivering flash-antistatic benefits.
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Protocol A: "Flash-Clear" Antistatic Spray (Leave-On)

Objective: Create a crystal-clear, non-tacky hair detangler. Traditional quats (Cetrimonium) can

cause cloudiness or buildup. BTMA-CI offers clarity due to high solubility.[1]

Target Concentration: 0.20% w/w BTMA-CI.

Ingrpdipntq Tahle

Phase Ingredient % wiw Function
A Deionized Water g.s. to 100 Solvent
o Chelator (Boosts
A Disodium EDTA 0.10 o ] ]
antimicrobial efficacy)
B BTMA-CI 0.20 Active Antistatic
Humectant/Solvent
B Propylene Glycol 2.00 )
aid
PEG-40
Solubilizer for
C Hydrogenated Castor 0.50
_ fragrance
0]]
C Fragrance 0.10 Aesthetic
o ] pH Adjuster (Target
D Citric Acid (50% soln) g.s.[2][3]

pH 5.0)

Step-by-Step Methodology

e Solvent Prep: In a main beaker, charge Deionized Water. Add Disodium EDTA and mix until

fully dissolved (clear solution).

 Active Incorporation:

o Pre-mix: Dissolve BTMA-CI in Propylene Glycol in a separate vessel. This ensures no "hot

spots" of high concentration.

o Add Phase B to Phase A under moderate agitation (400 RPM).
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e Solubilization: In a side vessel, premix Fragrance and PEG-40 HCO until homogenous. Add
to main batch slowly.

e pH Adjustment: Check pH. It will likely be neutral/alkaline. Adjust to pH 4.5 — 5.5 using Citric
Acid. Note: BTMA is stable at this pH, and this range closes the hair cuticle.

« Filtration: Pass through a 10-micron filter to remove any dust, ensuring optical clarity.

Protocol B: Cationic Compatibility Challenge (Stability
Test)

Objective: Verify that BTMA-CI does not precipitate when mixed with "pseudo-anionics” or
amphoterics.

Prepare a 1% solution of BTMA-CI.

Prepare a 5% solution of Cocamidopropyl Betaine (Amphoteric).

Titration: Slowly add Betaine solution to BTMA solution while measuring turbidity (NTU).

Pass Criteria: Solution remains clear (< 10 NTU). If haze forms, the ratio of
cationic:amphoteric is unbalanced, or the betaine has high anionic residuals.

Analytical Validation (Quality Control)

To ensure the correct dosage of BTMA-CI in the final product, a Two-Phase Titration (Epton
Method variant) is required.

Workflow Visualization
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Caption: Standard QC workflow for quantifying cationic actives in cosmetic bases.

Calculation

e V: Volume of anionic titrant (mL)
* N: Normality of titrant
 MW: Molecular Weight of BTMA-CI (185.7)

» W: Weight of sample (g)

Troubleshooting & Expert Insights
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Issue Root Cause Corrective Action

) ) o Switch to non-ionic thickeners
Interaction with Anionic
o ) (Hydroxyethylcellulose) or
Precipitation thickeners (e.g., Carbomer,

cationic polymers
Xanthan Gum).

(Polyquaternium-10).

Reduce BTMA-CI to < 0.25%.

) o Dosage too high (> 0.5%) or [4] Buffer pH to 5.0 to utilize
Skin Irritation ) ) )
pH too high (> 7.0). the skin's acid mantle for
protection.

BTMA is highly soluble;

] Incomplete dissolution or cloudiness is likely the
Cloudiness ) o N
fragrance incompatibility. fragrance. Increase solubilizer
(Polysorbate 20 or PEG-40).
Ensure passivation of mixing
) Chloride ions attacking vessels (316L Steel required).
Corrosion ) ] )
stainless steel (304). Avoid prolonged storage in
metal; use HDPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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